Cas no 1806347-80-7 (1,2-Dibromo-5-difluoromethoxy-3-iodobenzene)

• Product Name: 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene
• CAS No: 1806347-80-7
• MF: C₇H₃Br₂F₂IO
• MW: 427.807399988174
• CID: 4974388
• Update Time: 2025-10-28

1,2-Dibromo-5-difluoromethoxy-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene

• Inchi： 1S/C7H3Br2F2IO/c8-4-1-3(13-7(10)11)2-5(12)6(4)9/h1-2,7H
• InChI Key： LLWZRTOVCZBXST-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1)OC(F)F)Br)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene

Comprehensive Overview of 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene (CAS No. 1806347-80-7)

1,2-Dibromo-5-difluoromethoxy-3-iodobenzene (CAS No. 1806347-80-7) is a halogenated aromatic compound with significant applications in organic synthesis and pharmaceutical research. This compound belongs to the class of polyhalogenated benzenes, which are widely studied for their unique reactivity and utility in cross-coupling reactions. The presence of bromine, iodine, and difluoromethoxy groups on the benzene ring makes it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for halogenated benzene derivatives has surged due to their role in the development of agrochemicals, pharmaceuticals, and advanced materials. Researchers and industries are particularly interested in compounds like 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene because of their ability to participate in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in the synthesis of biologically active molecules and functional materials.

The difluoromethoxy group in this compound is noteworthy for its electron-withdrawing properties, which can influence the electronic distribution of the benzene ring and enhance its reactivity in nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where fluorine-containing compounds are often designed to improve metabolic stability and bioavailability. The combination of bromine and iodine substituents further expands its utility, allowing for selective functionalization at multiple sites on the aromatic ring.

From an environmental and sustainability perspective, the synthesis and use of polyhalogenated compounds like 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene are being scrutinized. Innovations in green chemistry and catalytic processes aim to minimize waste and reduce the ecological footprint of such reactions. Researchers are exploring catalytic halogenation methods and recyclable reagents to address these challenges while maintaining high yields and selectivity.

The compound's CAS No. 1806347-80-7 is a critical identifier for regulatory compliance and safety documentation. Proper handling and storage are essential to ensure its stability and prevent degradation. Although not classified as hazardous under standard guidelines, users should adhere to good laboratory practices (GLP) when working with this material. Its physicochemical properties, such as melting point, solubility, and stability under various conditions, are well-documented in scientific literature and supplier databases.

In the context of drug discovery, 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene serves as a building block for heterocyclic compounds and small-molecule inhibitors. Its structural motifs are found in several FDA-approved drugs and investigational therapies, highlighting its importance in modern medicinal chemistry. The compound's ability to undergo sequential cross-coupling reactions makes it a favorite among synthetic chemists aiming to create diverse molecular libraries for high-throughput screening.

Recent advancements in AI-driven drug design have also brought attention to halogenated intermediates like this one. Machine learning models are being trained to predict the reactivity and compatibility of such compounds in complex synthetic pathways, accelerating the discovery of new therapeutic agents. This intersection of computational chemistry and experimental synthesis is reshaping how researchers approach molecule design and optimization.

For those sourcing 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene, it is essential to verify the supplier's credentials and the compound's purity through analytical techniques such as HPLC, NMR, and mass spectrometry. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure transparency and quality control. Additionally, custom synthesis services are available for researchers requiring tailored quantities or modified derivatives of this compound.

In summary, 1,2-Dibromo-5-difluoromethoxy-3-iodobenzene (CAS No. 1806347-80-7) is a multifaceted compound with broad applications in organic synthesis, pharmaceutical research, and material science. Its unique combination of halogen substituents and the difluoromethoxy group offers unparalleled opportunities for innovation in chemical synthesis and drug development. As the scientific community continues to explore sustainable and efficient synthetic routes, this compound will undoubtedly remain a cornerstone of modern chemistry.